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Introduction

Alisertib (MLN8237) is a selective and orally available small-molecule inhibitor of Aurora A
kinase (AAK).[1][2][3] Aurora A kinase is a crucial regulator of mitosis, playing a significant role
in centrosome maturation, spindle formation, and chromosome segregation.[4][5]
Overexpression of Aurora A kinase is observed in a variety of human cancers and is often
associated with poor prognosis.[2][6] Alisertib selectively binds to and inhibits Aurora A kinase,
leading to mitotic spindle abnormalities, cell cycle arrest, and ultimately apoptosis in cancer
cells.[1][5] Preclinical studies in various mouse xenograft models have demonstrated the anti-
tumor activity of Alisertib, making it a compound of interest for cancer therapy.[7][8][9] These
application notes provide a detailed protocol for the use of Alisertib Sodium in a mouse
xenograft model based on published preclinical data.

Mechanism of Action

Alisertib is a potent and selective inhibitor of Aurora A kinase, with a more than 200-fold
selectivity for Aurora A over the structurally related Aurora B kinase in cellular assays.[7][10]
Inhibition of Aurora A kinase by Alisertib disrupts the formation and function of the mitotic
spindle, leading to improper chromosome alignment and segregation during mitosis.[1][3][5]
This results in a cascade of cellular events including:
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o Mitotic Arrest: Cells are unable to progress through mitosis, leading to an accumulation of
cells in the G2/M phase of the cell cycle.[5][11]

» Formation of Abnormal Mitotic Spindles: Inhibition of Aurora A leads to monopolar, bipolar,
and multipolar spindles.[1][5]

» Polyploidy: Cells may exit mitosis without proper cell division (mitotic slippage), resulting in
cells with an abnormal number of chromosomes.[1][12]

Apoptosis: The mitotic defects trigger programmed cell death.[1][2][5][11]

This mechanism of action makes Alisertib a promising therapeutic agent for cancers with
elevated Aurora A kinase activity.

Signaling Pathway

The following diagram illustrates the simplified signaling pathway affected by Alisertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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